Cas no 2137754-26-6 (Thiazole, 5-bromo-2-[[1-(bromomethyl)cyclopropyl]methyl]-)

• Product Name: Thiazole, 5-bromo-2-[[1-(bromomethyl)cyclopropyl]methyl]-
• CAS No: 2137754-26-6
• MF: C₈H₉Br₂NS
• MW: 311.036759138107
• CID: 5286482
• Update Time: 2025-10-29

Thiazole, 5-bromo-2-[[1-(bromomethyl)cyclopropyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-bromo-2-[[1-(bromomethyl)cyclopropyl]methyl]-

• Inchi： 1S/C8H9Br2NS/c9-5-8(1-2-8)3-7-11-4-6(10)12-7/h4H,1-3,5H2
• InChI Key： UCSRHQPIKQUUEX-UHFFFAOYSA-N
• SMILES： S1C(Br)=CN=C1CC1(CBr)CC1

Additional information on Thiazole, 5-bromo-2-[[1-(bromomethyl)cyclopropyl]methyl]-

Thiazole, 5-bromo-2-[[1-(bromomethyl)cyclopropyl]methyl]- (CAS No. 2137754-26-6): A Comprehensive Overview

Thiazole, 5-bromo-2-[[1-(bromomethyl)cyclopropyl]methyl]-, identified by its CAS number CAS No. 2137754-26-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of bromine and bromomethyl substituents in its molecular structure enhances its utility as a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The< strong>5-bromo and 1-(bromomethyl)cyclopropyl moieties in the molecule contribute to its reactivity, making it a valuable building block for further functionalization. The cyclopropyl group, in particular, is known to impart steric hindrance and influence the electronic properties of the molecule, which can be strategically exploited in drug design. Recent studies have highlighted the importance of such structural features in modulating binding affinity and pharmacokinetic profiles of drug candidates.

In the realm of medicinal chemistry, thiazole derivatives have been extensively studied due to their broad spectrum of biological activities. These activities include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The< strong>5-bromo substituent on the thiazole ring is particularly noteworthy, as it has been shown to enhance the metabolic stability and bioavailability of related compounds. This has led to increased interest in exploring derivatives of this compound for potential therapeutic use.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of novel thiazole-based drugs. The< strong>1-(bromomethyl)cyclopropyl group serves as a key handle for further chemical modifications, allowing chemists to introduce additional functional groups or linkages that can improve drug-like properties such as solubility, permeability, and target specificity. For instance, palladium-catalyzed cross-coupling reactions have been employed to incorporate aryl or heteroaryl groups onto the< strong>5-bromo position, generating new derivatives with enhanced biological activity.

The synthesis of< strong>Thiazole, 5-bromo-2-[[1-(bromomethyl)cyclopropyl]methyl]- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The bromomethylcyclopropyl moiety is particularly challenging to introduce due to its high reactivity and sensitivity to hydrolysis. However, recent reports have demonstrated efficient synthetic routes that overcome these challenges, paving the way for large-scale production and further exploration.

In clinical research, several thiazole derivatives have entered various stages of preclinical and clinical development. While< strong>Thiazole, 5-bromo-2-[[1-(bromomethyl)cyclopropyl]methyl]- itself may not be directly used as a therapeutic agent at this time, it represents an important intermediate in the synthesis of potential drugs. Its structural features make it a promising candidate for generating novel compounds with improved pharmacological profiles. For example, modifications at the< strong>5-bromo position could lead to enhanced binding affinity to biological targets or altered metabolic stability.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been performed using< strong>Thiazole, 5-bromo-2-[[1-(bromomethyl)cyclopropyl]methyl]- as a template to identify potential binding sites on target proteins. These studies have provided valuable insights into how structural modifications can influence binding interactions and improve drug efficacy. Additionally, virtual screening techniques have been employed to identify suitable partners for further chemical coupling or derivatization.

The environmental impact of pharmaceutical research is also a growing concern. Efficient synthetic routes that minimize waste and reduce hazardous byproducts are essential for sustainable drug development. Recent innovations in green chemistry have led to more environmentally friendly methods for synthesizing complex molecules like< strong>Thiazole, 5-bromo-2-[[1-(bromomethyl)cyclopropyl]methyl]-. These methods often involve catalytic processes that enhance reaction efficiency while reducing reliance on harsh reagents.

The future prospects for< strong>Thiazole, 5-bromo-2-[[1-(bromomethyl)cyclopropyl]methyl]- are promising as new synthetic strategies continue to emerge and our understanding of its biological properties expands. Continued research into its derivatives will likely uncover novel therapeutic applications across various disease areas. Furthermore, interdisciplinary collaborations between chemists, biologists, and computer scientists will drive innovation in both synthetic methodologies and drug discovery pipelines.